Cas no 924859-06-3 (2-[1-(3-Fluoro-phenyl)-1H-[1,2,3]triazol-4-yl]-propan-2-ol)

2-[1-(3-Fluoro-phenyl)-1H-[1,2,3]triazol-4-yl]-propan-2-ol is a fluorinated triazole derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a triazole ring linked to a 3-fluorophenyl group and a tertiary alcohol moiety, offering a versatile scaffold for further functionalization. Its structural characteristics, including the fluorine substituent, may enhance binding affinity and metabolic stability in drug design. The propan-2-ol group provides a polar handle for solubility modifications or additional derivatization. This compound is of interest in the development of bioactive molecules, particularly in targeting enzymes or receptors where triazole-based interactions are advantageous. Suitable for exploratory synthesis and structure-activity relationship studies.
2-[1-(3-Fluoro-phenyl)-1H-[1,2,3]triazol-4-yl]-propan-2-ol structure
924859-06-3 structure
Product Name:2-[1-(3-Fluoro-phenyl)-1H-[1,2,3]triazol-4-yl]-propan-2-ol
CAS No:924859-06-3
MF:C11H12FN3O
MW:221.230885505676
CID:3155184
PubChem ID:16767295
Update Time:2025-05-20

2-[1-(3-Fluoro-phenyl)-1H-[1,2,3]triazol-4-yl]-propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-[1-(3-Fluoro-phenyl)-1H-[1,2,3]triazol-4-yl]-propan-2-ol
    • 2-[1-(3-fluorophenyl)-1H-1,2,3-triazol-4-yl]propan-2-ol
    • AKOS005604742
    • Z1696868512
    • 2-(1-(3-Fluorophenyl)-1h-1,2,3-triazol-4-yl)propan-2-ol
    • 2-[1-(3-fluorophenyl)triazol-4-yl]propan-2-ol
    • 1-(3-Fluorophenyl)-I+/-,I+/--dimethyl-1H-1,2,3-triazole-4-methanol
    • CS-0272990
    • DTXSID501186214
    • 2-[1-(3-fluorophenyl)-1{H}-1,2,3-triazol-4-yl]propan-2-ol
    • STK693354
    • 924859-06-3
    • CCG-314898
    • Inchi: 1S/C11H12FN3O/c1-11(2,16)10-7-15(14-13-10)9-5-3-4-8(12)6-9/h3-7,16H,1-2H3
    • InChI Key: QWQWMFUKYCAXDP-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)N1C=C(C(C)(C)O)N=N1

Computed Properties

  • Exact Mass: 221.09644018Da
  • Monoisotopic Mass: 221.09644018Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 50.9Ų

2-[1-(3-Fluoro-phenyl)-1H-[1,2,3]triazol-4-yl]-propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1343660-500mg
2-(1-(3-Fluorophenyl)-1h-1,2,3-triazol-4-yl)propan-2-ol
924859-06-3 98%
500mg
¥6657.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1343660-1g
2-(1-(3-Fluorophenyl)-1h-1,2,3-triazol-4-yl)propan-2-ol
924859-06-3 98%
1g
¥7459.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1343660-2g
2-(1-(3-Fluorophenyl)-1h-1,2,3-triazol-4-yl)propan-2-ol
924859-06-3 98%
2g
¥12537.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1343660-5g
2-(1-(3-Fluorophenyl)-1h-1,2,3-triazol-4-yl)propan-2-ol
924859-06-3 98%
5g
¥21746.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1343660-10g
2-(1-(3-Fluorophenyl)-1h-1,2,3-triazol-4-yl)propan-2-ol
924859-06-3 98%
10g
¥35571.00 2024-04-25

Additional information on 2-[1-(3-Fluoro-phenyl)-1H-[1,2,3]triazol-4-yl]-propan-2-ol

Introduction to 2-[1-(3-Fluoro-phenyl)-1H-[1,2,3]triazol-4-yl]-propan-2-ol (CAS No. 924859-06-3)

2-[1-(3-Fluoro-phenyl)-1H-[1,2,3]triazol-4-yl]-propan-2-ol, identified by its CAS number CAS No. 924859-06-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule exhibits a unique structural framework that combines a triazole ring with a fluorophenyl moiety, making it a promising candidate for further investigation in medicinal chemistry.

The triazole core is a well-known pharmacophore in drug design, renowned for its ability to enhance binding affinity and selectivity in biological targets. The presence of the fluorophenyl group introduces additional electronic and steric properties that can modulate the compound's interactions with biological receptors. This combination has been explored in various therapeutic areas, including oncology, immunology, and central nervous system disorders.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating triazole and fluorine-containing aromatic rings due to their favorable pharmacokinetic and pharmacodynamic profiles. The compound 2-[1-(3-Fluoro-phenyl)-1H-[1,2,3]triazol-4-yl]-propan-2-ol aligns with this trend, offering a versatile scaffold for structure-based drug design.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the triazole ring typically involves cycloaddition reactions between organic azides and alkynes, while the attachment of the fluorophenyl group can be achieved through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic strategies have been refined over the years, enabling chemists to access complex molecular architectures with increasing efficiency.

The biological activity of 2-[1-(3-Fluoro-phenyl)-1H-[1,2,3]triazol-4-yl]-propan-2-ol has been evaluated in various in vitro and in vivo models. Preliminary studies suggest that this compound exhibits potent interactions with specific enzymes and receptors relevant to several diseases. For instance, its binding affinity to certain kinases has been reported to be comparable to or even superior to existing therapeutic agents. Additionally, the fluorine atom's electronic properties may contribute to improved metabolic stability and bioavailability.

The incorporation of fluorine into pharmaceutical molecules is not without rationale. Fluorine atoms can influence molecular properties such as lipophilicity, metabolic stability, and binding affinity. The electron-withdrawing nature of fluorine can enhance the potency of drug candidates by increasing their interaction with biological targets. Furthermore, fluorine atoms can be utilized for positron emission tomography (PET) imaging probes, allowing for non-invasive monitoring of drug distribution and efficacy in living organisms.

In the context of current research trends, 2-[1-(3-Fluoro-phenyl)-1H-[1,2,3]triazol-4-yl]-propan-2-ol, CAS No. 924859063, represents an innovative approach to addressing unmet medical needs. The combination of a bifunctional triazole-fluorophenyl scaffold, along with its potential biological activity, positions this compound as a valuable asset in the pharmaceutical pipeline. Ongoing studies aim to elucidate its mechanism of action and explore its therapeutic potential further.

The development of novel drug candidates often involves interdisciplinary collaboration between chemists, biologists, and clinicians. Advanced computational methods such as molecular docking and quantum mechanical calculations are employed to predict how 2-[1-(CAS No.)]-CAS No.] interacts with biological targets at the molecular level. These computational studies provide critical insights into optimizing lead compounds for improved efficacy and reduced side effects.

The role of fluorine chemistry in medicinal innovation cannot be overstated. The unique electronic properties of fluorine have led to the development of numerous blockbuster drugs over the past few decades. By leveraging these properties, researchers continue to design molecules that offer enhanced therapeutic benefits compared to their non-fluorinated counterparts.

The future prospects for 2-[1-(CAS No.)]-CAS No.] are promising given its structural features and preliminary biological activity. Further research is warranted to fully characterize its pharmacological profile and explore potential applications in human health. As our understanding of disease mechanisms advances, compounds like this one may play a pivotal role in developing next-generation therapeutics.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD